N~3~-benzyl-6-isobutyl-N~3~-methyl-5,7-dioxo-4,5,6,7-tetrahydroisothiazolo[4,3-d]pyrimidine-3-carboxamide

• IUPAC Name: N-benzyl-N-methyl-6-(2-methylpropyl)-5,7-dioxo-4H-[1,2]thiazolo[4,3-d]pyrimidine-3-carboxamide
• InChI: InChI=1S/C18H20N4O3S/c1-11(2)9-22-16(23)14-13(19-18(22)25)15(26-20-14)17(24)21(3)10-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3,(H,19,25)
• InChI Key: ABKYRYAUURHQKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=NSC(=C2NC1=O)C(=O)N(C)CC3=CC=CC=C3
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

“N~3~-benzyl-6-isobutyl-N~3~-methyl-5,7-dioxo-4,5,6,7-tetrahydroisothiazolo[4,3-d]pyrimidine-3-carboxamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an isothiazolo ring, which is a five-membered ring containing a nitrogen atom and a sulfur atom. The compound also has various substituents, including a benzyl group, an isobutyl group, and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and various substituents. The exact structure would depend on the specific locations of these groups on the rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific reagents and conditions used. The pyrimidine and isothiazolo rings could potentially undergo various reactions, and the substituents could also be involved in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Nonlinear Optical Materials

• The compound’s nonlinear optical (NLO) properties have been investigated. . BNA was processed to expose specific crystal orientations, and its NLO coefficients were quantitatively determined. Such materials are crucial for optical signal-processing devices in information-telecommunication systems.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would involve interacting with specific biological targets.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity if it’s a pharmaceutical compound.